[(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• SMILES: COCCCNCC1=C(C=C(C=C1)F)F
• InChI: InChI=1S/C11H15F2NO/c1-15-6-2-5-14-8-9-3-4-10(12)7-11(9)13/h3-4,7,14H,2,5-6,8H2,1H3
• InChIKey: SOIRQIICMZUAJS-UHFFFAOYSA-N

[(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine (CAS 1017037-05-6) – Key Structural and Physicochemical Profile for Research Procurement

[(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine is a synthetic secondary amine (C₁₁H₁₅F₂NO, MW 215.24 g/mol) that combines a 2,4-difluorobenzyl aromatic moiety with a 3-methoxypropyl aliphatic side chain. The 2,4-difluorophenyl group is a privileged substructure in medicinal chemistry, notably present in the HIV integrase inhibitor dolutegravir and in PARP1 inhibitor candidates [1]. The compound is commercially available as a research chemical with typical purity specifications of 95% . Its predicted logP is 1.996, placing it in a moderate lipophilicity range suitable for both CNS penetration and aqueous compatibility [2]. The compound bears one hydrogen bond donor (secondary amine NH), two hydrogen bond acceptors (amine N and ether O), and four rotatable bonds, yielding a topological polar surface area (tPSA) of 36 Ų [2].

1 Medicinal chemistry building block with 2,4-difluorobenzyl pharmacophore

2 Moderate lipophilicity profile (reported logP ~2) supports CNS and oral research models

3 Secondary amine handle enables chemoselective derivatization for probe or library synthesis

• [1] Qi, M.-H. et al. (2017) Discovery of potent 2,4-difluoro-linker poly(ADP-ribose) polymerase 1 inhibitors with enhanced water solubility and in vivo anticancer efficacy. Acta Pharmacologica Sinica, 38, 1521–1531. View Source
• [2] ZINC15 Database, Substance ZINC000037871948, [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine, accessed 2026-04-28. View Source

Why [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine Cannot Be Substituted with Generic 2,4-Difluorobenzylamines or Other Regioisomers

Simple in-class substitution of [(2,4-difluorophenyl)methyl](3-methoxypropyl)amine with other 2,4-difluorobenzylamine derivatives (e.g., the parent primary amine, N-methyl, or N-ethyl analogs) fails because the 3-methoxypropyl side chain introduces distinct physicochemical properties—logP, tPSA, H-bond donor/acceptor count, and rotatable bond flexibility—that directly impact molecular recognition, solubility, and metabolic stability [1]. Furthermore, regioisomeric substitution (2,3- vs. 2,4- vs. 2,6- vs. 3,4-difluoro) alters the electronic distribution and steric environment of the aromatic ring, which can critically change binding affinity at biological targets, as demonstrated in structure-activity relationship (SAR) studies of 2,4-difluorophenyl-containing PARP1 inhibitors where subtle fluorine positional changes significantly modulated potency [2]. The quantitative evidence below details exactly where this compound diverges from its nearest comparators.

Side chain N-methyl or N-ethyl analogs alter logP, HBD count, and rotatable bond flexibility, which may shift permeability and binding profiles.

Regioisomer 2,3-, 2,6-, or 3,4-difluoro regioisomers change electronic distribution and steric environment, potentially abolishing target recognition seen with the 2,4-difluoro pattern.

• [1] ZINC15 Database, Substance ZINC000037871948, [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine. Predicted logP 1.996, tPSA 36 Ų, HBD 1, HBA 2, rotatable bonds 4. View Source
• [2] Qi, M.-H. et al. (2017) Discovery of potent 2,4-difluoro-linker poly(ADP-ribose) polymerase 1 inhibitors with enhanced water solubility and in vivo anticancer efficacy. Acta Pharmacologica Sinica, 38, 1521–1531. Demonstrated that 2,4-difluorophenyl-linker analogs exhibited differential PARP1 inhibitory potency compared to other substitution patterns. View Source

Quantitative Differentiation Evidence for [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine Versus Closest Analogs

Lipophilicity (logP) Differentiation: 3-Methoxypropyl Chain vs. Parent 2,4-Difluorobenzylamine and N-Methyl Analog

The target compound (CAS 1017037-05-6) exhibits a predicted logP of 1.996, which is approximately 0.6 log units higher than the parent primary amine 2,4-difluorobenzylamine (CAS 72235-52-0; XLogP3-AA ~1.4) [1][2]. This difference corresponds to an approximately 4-fold higher partition coefficient, indicating enhanced membrane permeability potential. The increase is attributable to the 3-methoxypropyl N-substitution, which extends the aliphatic chain and adds an ether oxygen. The N-methyl analog, 2,4-difluoro-N-methylbenzylamine (CAS 696589-32-9), is expected to have an intermediate logP owing to its smaller N-alkyl group, though its exact experimental logP is not reported in public databases. The 3-methoxypropyl chain provides a logP in the range generally considered favorable for both oral bioavailability and CNS penetration (logP 2–4), while avoiding excessive lipophilicity that could promote off-target binding or poor solubility [3].

Lipophilicity

Cross-study comparable

logP 1.996
Δ +0.6 vs. parent

Reported logP ~2 may support balanced permeability and solubility for CNS or oral research models.

Computational prediction; no experimental logP available.

Evidence Dimension	Predicted octanol-water partition coefficient (logP)
Target Compound Data	logP = 1.996 (ZINC15 prediction)
Comparator Or Baseline	2,4-Difluorobenzylamine: XLogP3-AA = 1.4 (PubChem/ChemSpider); N-(2,3-difluorobenzyl)-1-methoxypropan-2-amine: logP = 2.187 (Fluorochem predicted)
Quantified Difference	ΔlogP ≈ +0.6 vs. 2,4-difluorobenzylamine; ΔlogP ≈ -0.19 vs. 2,3-difluoro regioisomer with branched methoxypropyl chain
Conditions	Computational prediction (ZINC15, XLogP3-AA, or vendor-calculated values); no experimental shake-flask logP available

Why This Matters

For procurement decisions in early drug discovery, a compound with logP of approximately 2.0 (vs. 1.4 for the parent amine) may offer balanced permeability and solubility for CNS or oral programs, reducing the need for additional formulation optimization compared to more polar or more lipophilic alternatives.

• [1] ZINC15 Database, Substance ZINC000037871948, [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine, logP 1.996. View Source
• [2] ChemSpider, 2,4-Difluorobenzylamine (CAS 72235-52-0), XLogP3-AA 1.4. View Source
• [3] Lipinski, C.A. et al. (2001) Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. (Class-level reference for logP 2–4 favoring CNS penetration.) View Source

Hydrogen Bond Donor Count and tPSA: Pharmacokinetic Differentiation from Primary Amine Parent

The target compound possesses 1 hydrogen bond donor (HBD) and a topological polar surface area (tPSA) of 36 Ų, compared to the parent 2,4-difluorobenzylamine which has 2 HBDs and a tPSA of approximately 26 Ų [1][2]. Although the tPSA of the target is slightly higher (36 vs. 26 Ų), the reduction from 2 HBDs to 1 HBD is significant for passive membrane permeability, as each additional HBD can decrease permeability by approximately one log unit [3]. The target compound's tPSA of 36 Ų remains well below the commonly cited threshold of 60–70 Ų for favorable CNS penetration and below 140 Ų for oral absorption [3]. The nearby comparator N-(2,3-difluorobenzyl)-1-methoxypropan-2-amine shows a comparable profile with logP 2.187, HBD 1, HBA 2, and Fsp3 0.455 , indicating that the 2,4- vs. 2,3-difluoro substitution pattern primarily affects electronic properties rather than gross physicochemical descriptors.

HBD & tPSA

Cross-study comparable

HBD 1, tPSA 36 Ų
HBD reduced from 2

Single HBD differentiates from parent amine; may reduce desolvation penalty during membrane crossing.

Computational predictions; no experimental tPSA.

Evidence Dimension	Hydrogen bond donor count and topological polar surface area (tPSA)
Target Compound Data	HBD = 1, HBA = 2, tPSA = 36 Ų (ZINC15)
Comparator Or Baseline	2,4-Difluorobenzylamine: HBD = 2, HBA = 1, tPSA ≈ 26 Ų (ChemSpider); N-(2,3-difluorobenzyl)-1-methoxypropan-2-amine: HBD = 1, HBA = 2, logP = 2.187 (Fluorochem)
Quantified Difference	HBD reduced from 2 to 1 vs. parent amine; tPSA increased by +10 Ų vs. parent amine; HBD/HBA profile identical to 2,3-difluoro regioisomer with branched methoxypropyl
Conditions	Computational predictions (ZINC15, ChemSpider, Fluorochem vendor data); no experimental tPSA determination available

Why This Matters

The single HBD of the target compound, compared to two HBDs in the parent primary amine, is a critical differentiator for programs requiring passive membrane permeability, as each HBD imposes a measurable desolvation penalty during membrane crossing.

• [1] ZINC15 Database, Substance ZINC000037871948, [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine, tPSA 36 Ų, HBD 1, HBA 2. View Source
• [2] ChemSpider, 2,4-Difluorobenzylamine (CAS 72235-52-0), tPSA 26 Ų. View Source
• [3] Pajouhesh, H. and Lenz, G.R. (2005) Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. (Class-level reference for HBD and tPSA thresholds in CNS drug design.) View Source

Rotatable Bond Count and Molecular Flexibility vs. N-Methyl and N-Ethyl Analogs

The target compound contains 4 rotatable bonds, compared to an estimated 2 rotatable bonds for the N-methyl analog (CAS 696589-32-9) and 3 for the N-ethyl analog [1]. Increased rotatable bond count correlates with a larger conformational entropy penalty upon target binding (estimated at approximately 0.7–1.2 kcal/mol per frozen rotatable bond) [2]. This suggests that if the 3-methoxypropyl chain does not engage in productive target contacts, the target compound may exhibit weaker binding than its less flexible N-methyl or N-ethyl counterparts. Conversely, for targets with an extended binding pocket that can accommodate the methoxypropyl chain, the additional flexibility may enable induced-fit binding modes inaccessible to rigid analogs. The fraction of sp3-hybridized carbons (Fsp3) of 0.45 for the target compound is higher than typical aromatic-heavy drug candidates, correlating with improved aqueous solubility and reduced crystal packing energy, which can translate to better formulation properties [3].

Flexibility

Class-level inference

4 rotatable bonds
Fsp3 0.45

Higher Fsp3 may improve solubility; flexibility may reduce binding affinity unless side chain engages target.

Rotatable bond count for comparators estimated.

Evidence Dimension	Number of rotatable bonds and molecular flexibility (Fsp3)
Target Compound Data	Rotatable bonds = 4, Fsp3 = 0.45 (ZINC15)
Comparator Or Baseline	N-methyl analog (estimated): rotatable bonds ≈ 2, Fsp3 ≈ 0.25; N-ethyl analog (estimated): rotatable bonds ≈ 3, Fsp3 ≈ 0.33
Quantified Difference	Approximately 2 additional rotatable bonds vs. N-methyl analog; approximately 1 additional rotatable bond vs. N-ethyl analog; Fsp3 higher by 0.12–0.20
Conditions	Computational predictions; rotatable bond count for comparators estimated from structure (no confirmed experimental data)

Why This Matters

For medicinal chemistry programs, the 4 rotatable bonds of the target represent a deliberate trade-off: increased conformational flexibility may improve solubility and formulation properties (higher Fsp3), but may also reduce binding affinity unless the methoxypropyl chain participates in specific target interactions.

• [1] ZINC15 Database, Substance ZINC000037871948, [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine, rotatable bonds 4, Fsp3 0.45. View Source
• [2] Böhm, H.J. (1994) The development of a simple empirical scoring function to estimate the binding constant for a protein-ligand complex of known three-dimensional structure. Journal of Computer-Aided Molecular Design, 8(3), 243-256. (Class-level reference for entropic penalty per rotatable bond.) View Source
• [3] Lovering, F., Bikker, J. and Humblet, C. (2009) Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. (Class-level reference for Fsp3 and drug candidate success.) View Source

2,4-Difluoro Substitution Pattern: Privileged Pharmacophore vs. 2,3-, 2,6-, and 3,4-Difluoro Regioisomers

The 2,4-difluorobenzyl group is a validated privileged pharmacophore, exemplified by its presence in the FDA-approved HIV integrase inhibitor dolutegravir, where the 2,4-difluorobenzyl moiety makes critical hydrophobic contacts in the integrase active site [1]. The four regioisomeric forms of [(difluorophenyl)methyl](3-methoxypropyl)amine (2,3-: CAS 1152704-56-7; 2,4-: CAS 1017037-05-6; 2,6-: CAS 1038235-78-7; 3,4-: CAS 1042588-56-6) share identical molecular formula and mass (C₁₁H₁₅F₂NO, MW 215.24) , but differ critically in fluorine atom positioning. The 2,4-difluoro arrangement creates a unique electrostatic potential surface with electron-withdrawing effects at both ortho and para positions, which can enhance π-stacking interactions with aromatic protein residues and modulate the pKa of the benzylic amine [2]. In the PARP1 inhibitor series, 2,4-difluorophenyl-linker analogs demonstrated distinct inhibitory potency compared to other fluorination patterns, with compound 17 (2,4-difluoro) showing an IC₅₀ of 2.8 nM against PARP1 [3]. While direct comparative biological data for the target compound versus its regioisomers is not yet reported in public databases [4], the established SAR precedent strongly suggests that regioisomer selection is non-trivial for target engagement.

Regioisomer SAR

Class-level inference

2,4-diF pattern
vs. 2,3- / 2,6- / 3,4-diF

2,4-Difluoro arrangement matches clinically validated pharmacophore; regioisomer choice is non-trivial for target engagement.

SAR inference from PARP1 series; no target compound biological data reported.

Evidence Dimension	Fluorine substitution pattern: 2,4-difluoro vs. 2,3-, 2,6-, and 3,4-difluoro regioisomers
Target Compound Data	2,4-difluoro substitution pattern (CAS 1017037-05-6); MW 215.24, logP 1.996
Comparator Or Baseline	2,3-difluoro regioisomer (CAS 1152704-56-7); 2,6-difluoro regioisomer (CAS 1038235-78-7); 3,4-difluoro regioisomer (CAS 1042588-56-6). All share C₁₁H₁₅F₂NO, MW 215.24. PARP1 inhibitor compound 17 with 2,4-difluorophenyl linker: IC₅₀ = 2.8 nM.
Quantified Difference	Positional fluorine shift alters electronic distribution and steric profile; PARP1 IC₅₀ of 2,4-difluoro analog = 2.8 nM (class-level SAR reference). No direct target compound biological data available for comparison.
Conditions	SAR inference from published PARP1 inhibitor series (Qi et al., 2017); regioisomer CAS numbers and molecular identity confirmed via vendor and database cross-referencing

Why This Matters

For procurement decisions, selecting the 2,4-difluoro regioisomer over the 2,3-, 2,6-, or 3,4-difluoro variants is justified when the target biology involves recognition of the 2,4-difluorobenzyl pharmacophore, as established in dolutegravir and PARP1 inhibitor chemotypes; using the wrong regioisomer may abolish target engagement.

• [1] Johns, B.A. et al. (2013) Carbamoyl pyridone HIV-1 integrase inhibitors. 3. A diastereomeric approach to chiral nonracemic tricyclic ring systems and the discovery of dolutegravir (S/GSK1349572). Journal of Medicinal Chemistry, 56(14), 5901-5916. View Source
• [2] Gillis, E.P. et al. (2015) Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. (Class-level review on fluorine positional effects on pKa and binding.) View Source
• [3] Qi, M.-H. et al. (2017) Discovery of potent 2,4-difluoro-linker poly(ADP-ribose) polymerase 1 inhibitors with enhanced water solubility and in vivo anticancer efficacy. Acta Pharmacologica Sinica, 38, 1521–1531. Compound 17: PARP1 IC₅₀ = 2.8 nM. View Source
• [4] ZINC15 Database, Substance ZINC000037871948: 'There is no known activity for this compound.' and 'This substance is not reported in any publications per ChEMBL.' View Source

Commercial Availability and Purity Benchmarking Across Suppliers

The target compound (CAS 1017037-05-6) is commercially offered by multiple suppliers including AKSci (Cat. 4761DB, min. purity 95%), Leyan (Cat. 1374213, purity 95%), and CymitQuimica (Biosynth brand) . The minimum purity specification of 95% is typical for research-grade building blocks of this class. By comparison, the parent 2,4-difluorobenzylamine (CAS 72235-52-0) is available at higher purity grades (98%+ from major suppliers) due to its established use as a pharmaceutical intermediate in dolutegravir synthesis . The regioisomeric forms (2,3-, 2,6-, 3,4-difluoro) are also offered at 95% purity by specialty suppliers . The 2,4-difluoro regioisomer (target compound) benefits from relatively broader commercial availability compared to the 2,3- and 3,4- regioisomers, likely reflecting the synthetic accessibility of 2,4-difluorobenzyl chloride as the common starting material [1]. No USP/EP reference standard grade is available for this compound, consistent with its status as a research chemical rather than a pharmaceutical intermediate.

Purity & Supply

Supporting evidence

95% min. purity
≥4 suppliers

Research-grade specification adequate for early-stage studies; higher-purity grades require additional purification.

Vendor datasheets Q2 2026; lot-specific purity may exceed minimum.

Evidence Dimension	Commercial purity specification and supplier diversity
Target Compound Data	Min. purity 95% (AKSci, Leyan, CymitQuimica/Biosynth); at least 4 identified suppliers
Comparator Or Baseline	2,4-Difluorobenzylamine: purity 98%+ (Sigma-Aldrich, Aladdin); 2,3-difluoro regioisomer: 95% (limited suppliers); 3,4-difluoro regioisomer: 95% (Bidepharm); 2,6-difluoro regioisomer: 95% (AKSci)
Quantified Difference	Purity specification 3 percentage points lower than parent amine (95% vs. 98%+); broader supplier base than 2,3- and 3,4- regioisomers
Conditions	Vendor technical datasheets as of Q2 2026; actual lot-specific purity may exceed minimum specification

Why This Matters

For procurement planning, the 95% minimum purity specification should be adequate for most early-stage research applications; users requiring >98% purity should budget for additional purification or custom synthesis, as higher-purity catalog grades are not currently listed.

• [1] Patent CN108676005A, Synthesis method of dolutegravir key intermediate 2,4-difluorobenzylamine, 2018. Establishes 2,4-difluorobenzyl chloride as industrial starting material. View Source

Optimal Research and Industrial Application Scenarios for [(2,4-Difluorophenyl)methyl](3-methoxypropyl)amine Based on Evidence

Medicinal Chemistry: Scaffold for CNS-Penetrant Lead Optimization Leveraging 2,4-Difluorobenzyl Pharmacophore

With a predicted logP of 1.996, tPSA of 36 Ų, and only 1 HBD, this compound's physicochemical profile aligns with CNS drug-likeness criteria [1]. The 2,4-difluorobenzyl moiety is a validated pharmacophore in clinical candidates (e.g., dolutegravir for HIV, PARP1 inhibitors for oncology) [2]. Researchers developing CNS-targeted kinase inhibitors, GPCR ligands, or enzyme inhibitors can use this compound as a building block to introduce the 2,4-difluorobenzyl motif while retaining a synthetically addressable secondary amine for further derivatization (e.g., acylation, sulfonylation, or reductive amination). The 3-methoxypropyl chain provides a flexible, moderately lipophilic spacer that can be further functionalized or replaced via N-dealkylation if SAR studies require alternative N-substituents.

Regioisomeric SAR Studies: Systematic Fluorine Walk of [(Difluorophenyl)methyl](3-methoxypropyl)amine Series

The availability of all four difluoro regioisomers (2,3-, 2,4-, 2,6-, and 3,4-) with identical molecular formula (C₁₁H₁₅F₂NO, MW 215.24) [1] makes this compound a critical member of a matched molecular pair analysis set. Researchers can systematically evaluate the impact of fluorine positional isomerism on target binding, metabolic stability, solubility, and off-target profiles. The 2,4-difluoro arrangement is particularly important as it represents the substitution pattern found in multiple clinically validated chemotypes [2]. Procurement of this specific regioisomer, alongside the 2,3-, 2,6-, and 3,4- variants, enables a complete fluorine walk study without the confounding effects of molecular weight or lipophilicity differences that would arise when comparing dissimilar scaffolds.

Chemical Biology Probe Development: Secondary Amine Handle for Bioconjugation or Affinity Tagging

The secondary amine functionality of the target compound offers a unique synthetic handle not available in the parent primary amine (2,4-difluorobenzylamine). The 3-methoxypropyl chain acts as a protecting group that modulates the amine's nucleophilicity and basicity (predicted pKa shift of approximately +0.5 to +1.0 units compared to the parent primary amine, based on typical N-alkylation effects) [1]. This allows for chemoselective functionalization strategies in the presence of other nucleophilic moieties. Researchers developing activity-based protein profiling (ABPP) probes, photoaffinity labels, or fluorescent conjugates can exploit this differential reactivity for site-specific derivatization. The methoxy ether in the side chain also provides a spectroscopic handle for NMR or mass spectrometry-based detection in cellular assays.

Analytical Reference Standard for 2,4-Difluorobenzyl-Containing Impurity Profiling in Pharmaceutical QC

Although the target compound is not currently offered as a pharmacopeial reference standard, its structural relationship to dolutegravir—which contains the identical 2,4-difluorobenzyl moiety [1]—positions it as a potential process impurity marker or system suitability standard for HPLC/LC-MS methods monitoring dolutegravir synthesis and degradation. The compound's distinct retention time (driven by logP ~2.0 and the methoxypropyl chain) allows it to be chromatographically resolved from the parent amine, N-methyl, and N-ethyl analogs. Analytical laboratories supporting generic pharmaceutical manufacturing of dolutegravir or related 2,4-difluorobenzyl-containing APIs may find this compound useful for method development and validation, provided they establish in-house purity certification beyond the standard 95% catalog specification [2].

Application

Selection Property

Validation Focus

CNS lead optimization scaffold

Moderate lipophilicity and single HBD

Permeability and transporter assay context

Fluorine walk SAR studies

Matched molecular pair with other difluoro regioisomers

Target binding and metabolic stability profiling

Chemical probe development

Secondary amine handle for site-specific conjugation

Chemoselectivity and bioconjugate stability review

Impurity profiling reference

Chromatographic resolution from parent amine and analogs

HPLC/LC-MS method validation review

• [1] ZINC15 Database, Substance ZINC000037871948, logP 1.996, tPSA 36 Ų, HBD 1, HBA 2; regioisomer CAS numbers confirmed via AKSci and Bidepharm listings. View Source
• [2] Qi, M.-H. et al. (2017) Discovery of potent 2,4-difluoro-linker PARP1 inhibitors. Acta Pharmacologica Sinica, 38, 1521–1531; Johns, B.A. et al. (2013) Discovery of dolutegravir. J. Med. Chem., 56(14), 5901-5916; AKSci purity specification 95% for target compound. View Source